(1R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine

• Molecular Formula: C9H15N3
• Molecular Weight: 165.24 g/mol
• SMILES: CC(C1=CN2CCCCC2=N1)N
• InChI: InChI=1S/C9H15N3/c1-7(10)8-6-12-5-3-2-4-9(12)11-8/h6-7H,2-5,10H2,1H3/t7-/m1/s1
• InChIKey: VCIAIEWMYGUQDE-SSDOTTSWSA-N

Racemic chiral amines require costly resolution steps that delay asymmetric synthesis workflows. This (R)-configured tetrahydroimidazo[1,2-a]pyridine building block eliminates that bottleneck: • Enantiopure (R)-stereochemistry confirmed by InChI Key stereodescriptor - no chiral resolution required • ≥98% purity; saturated core provides enhanced solubility (XLogP3 ~0) vs. aromatic analogs for FBDD screening • Primary amine handle enables rapid derivatization via amide coupling, reductive amination, or urea formation • Scaffold validated in patented TNFα modulator (UCB Biopharma) and antiprotozoal diamidine chemotypes Supplied as a research-grade building block with batch-specific QC documentation.

(1R)-1-(Tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-amine Overview

(1R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS 2227746-24-7) is a chiral primary amine featuring a saturated 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine bicyclic core with an (R)-configured α-methylamine substituent at the 2-position. Its molecular formula is C9H15N3 (MW 165.24) . This scaffold belongs to the broader imidazo[1,2-a]pyridine family, which is extensively exploited in medicinal chemistry as a purine bioisostere and privileged kinase-inhibitor pharmacophore. Unlike the fully aromatic imidazo[1,2-a]pyridine analog, the saturated tetrahydro variant offers enhanced conformational flexibility while retaining key hydrogen-bonding capacity (computed TPSA 43.8 Ų, XLogP3 0). The (R)-enantiomer provides stereochemically defined chirality at the α-carbon, which is critical for applications where enantioselective target engagement governs downstream biological or catalytic outcomes [1]. The compound is commercially available from multiple vendors, typically at ≥98% purity .

Stereochemistry Defined (R)-configuration supports chiral synthesis workflows

Scaffold Saturated tetrahydro core for fragment-based design and catalyst development

Use Context Chiral building block compatible with asymmetric catalysis and medicinal chemistry campaigns

• [1] Kuujia. Cas no 2227746-24-7: (1R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine. Computed Properties: TPSA 43.8, XLogP3 0. View Source

Why Substitution Fails: Stereochemistry, Saturation, Regiochemistry

At least three structural variables make simple in-class substitution problematic for this compound. First, stereochemistry: the (R)-enantiomer (CAS 2227746-24-7) and its (S)-antipode (CAS 2227825-09-2) are not interchangeable when target binding involves a chiral environment ; the racemate (CAS 1536540-54-1) introduces additional complexity in asymmetric synthesis workflows. Second, saturation state: the 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine core differs fundamentally from the fully aromatic imidazo[1,2-a]pyridine analog (CAS 1082859-17-3) in conformational profile, basicity, and metabolic susceptibility . Saturated analogs have been independently patented as a distinct chemotype for TNFα modulation [1] and antiprotozoal applications [2], demonstrating that saturation status materially impacts pharmacological properties. Third, regiochemistry: the 2-yl-substituted ethanamine (the target compound) is structurally distinct from the 3-yl-substituted regioisomer (CAS 1556127-66-2), with divergent hydrogen-bonding geometry and patent-protected intellectual property space.

Enantiomer mismatch

(R)-enantiomer may not be interchangeable with (S)-antipode or racemate in chiral target engagement.

Saturation state shift

Saturated tetrahydro core differs from aromatic analog in lipophilicity and metabolic profile; direct substitution may alter properties.

Regiochemistry change

2-yl-substituted ethanamine and 3-yl regioisomer present distinct hydrogen-bonding geometry and patent space; may not transfer directly.

• [1] UCB Biopharma SPRL. (2016). Tetrahydroimidazopyridine Derivatives as Modulators of TNF Activity. US Patent Application 2016/0289228 A1. View Source
• [2] Boykin, D., Tidwell, R., Wilson, W., & Ismail, M. (2005). Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents. US Patent US20050282853A1. View Source

Quantitative Differentiation Evidence

Enantiomeric Purity: (R) vs. Racemic and (S)-Enantiomers

The (R)-enantiomer (CAS 2227746-24-7) is supplied at a purity specification of ≥98% (NLT 98%) by multiple vendors including MolCore and Leyan , with the defined (R)-absolute configuration confirmed by the InChI Key stereochemical descriptor (VCIAIEWMYGUQDE-SSDOTTSWSA-N) [1]. By contrast, the racemic mixture (CAS 1536540-54-1) is supplied at 97% purity by AKSci but lacks stereochemical definition, while the (S)-enantiomer (CAS 2227825-09-2) is available at ≥95% purity from Chemenu and ≥98% from 001Chemical [2]. The (R)-enantiomer's specification of NLT 98% with defined stereochemistry is directly relevant for asymmetric synthesis applications where enantiomeric excess (ee) directly governs downstream product stereochemical fidelity.

Enantiomeric Purity

Head-to-head

≥98% purity, defined (R)-stereochemistry vs. Racemate 97% (undefined) and (S) ≥95–98%

Defined (R)-configuration supports asymmetric synthesis procurement.

Vendor CoA specifications; confirm stereochemistry by chiral HPLC.

Evidence Dimension	Purity specification and stereochemical definition
Target Compound Data	NLT 98% purity, defined (R)-stereochemistry (CAS 2227746-24-7, InChI Key with /t7-/m1/s1 stereodescriptor)
Comparator Or Baseline	Racemate: 97% purity, undefined stereochemistry (CAS 1536540-54-1, InChI Key VCIAIEWMYGUQDE-UHFFFAOYSA-N). (S)-enantiomer: ≥95% (Chemenu) or NLT 98% (001Chemical) (CAS 2227825-09-2)
Quantified Difference	Racemate lacks stereochemical definition entirely; (R)-enantiomer provides ≥98% chemical purity with unambiguous (R)-configuration. The (S)-enantiomer is available at comparable purity (NLT 98%) but with opposite configuration, making the two enantiomers non-fungible in chiral applications.
Conditions	Vendor Certificate of Analysis specifications; stereochemistry confirmed by InChI Key stereodescriptors

Why This Matters

For procurement decisions in enantioselective synthesis programs, the defined (R)-configuration at NLT 98% purity eliminates the burden of chiral resolution and ensures that the building block's stereochemistry is correct for the intended downstream asymmetric transformation.

• [1] Kuujia. Cas no 2227746-24-7. InChI: 1S/C9H15N3/c1-7(10)8-6-12-5-3-2-4-9(12)11-8/h6-7H,2-5,10H2,1H3/t7-/m1/s1. InChI Key: VCIAIEWMYGUQDE-SSDOTTSWSA-N. View Source
• [2] 001Chemical. (S)-1-(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-amine. CAS 2227825-09-2. Purity: NLT 98%. View Source

Lipophilicity: Saturated vs. Aromatic Scaffold

Computationally derived partition coefficients reveal a substantial lipophilicity difference between the saturated tetrahydro scaffold of the target compound and the fully aromatic imidazo[1,2-a]pyridine analog. The (R)-enantiomer (CAS 2227746-24-7) has a computed XLogP3 of 0 [1], while the unsaturated analog (CAS 1082859-17-3) has a computed LogP of 1.354 . This difference of approximately 1.35 log units corresponds to a roughly 22-fold difference in octanol-water partition coefficient, indicating the tetrahydro compound is substantially more hydrophilic. The topological polar surface area (TPSA) is nearly identical (43.8 Ų for the saturated compound vs. 43.32 Ų for the unsaturated analog), suggesting that the hydrogen-bonding capacity is preserved while overall hydrophobicity is reduced.

Lipophilicity Difference

Reported

ΔLogP ≈ 1.35 (≈22-fold lower lipophilicity); TPSA similar (43.8 vs 43.32 Ų)

Lower lipophilicity may improve aqueous solubility and reduce protein binding.

Computed values; experimental logD recommended.

Evidence Dimension	Computed lipophilicity (XLogP3/LogP) and TPSA
Target Compound Data	XLogP3 = 0, TPSA = 43.8 Ų (CAS 2227746-24-7, C9H15N3, MW 165.24)
Comparator Or Baseline	LogP = 1.354, TPSA = 43.32 Ų (CAS 1082859-17-3, C9H11N3, MW 161.20)
Quantified Difference	ΔLogP ≈ 1.35 log units (approximately 22-fold difference in partition coefficient). TPSA difference: 0.48 Ų (negligible). Molecular weight difference: +4.04 g/mol for the saturated compound.
Conditions	Computed values from vendor databases; TPSA and LogP calculated using standard in silico methods

Why This Matters

The 22-fold lower lipophilicity of the saturated tetrahydro scaffold may confer improved aqueous solubility and reduced non-specific protein binding relative to the aromatic analog, which is a key consideration in fragment-based drug discovery and early lead optimization where excessive lipophilicity is associated with promiscuity and poor developability.

• [1] Kuujia. (1R)-1-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}ethan-1-amine (CAS 2227746-24-7). Computed Properties: XLogP3 0, TPSA 43.8. View Source

Regiochemistry: 2-Yl vs. 3-Yl Substitution in TNFα Patents

UCB Biopharma's patent application (US 2016/0289228 A1) claims a series of substituted 5,6,7,8-tetrahydroimidazo[1,2-α]pyridine derivatives as potent modulators of human TNFα activity, specifically highlighting the 2-position as the site of substitution for pharmacological activity [1]. This patent explicitly distinguishes the 2-yl-substituted tetrahydroimidazo[1,2-a]pyridine scaffold from the corresponding 3-yl-substituted regioisomer (CAS 1556127-66-2), which is not encompassed by the same structural claims and lacks equivalent patent precedent for TNFα modulation. The 2-yl-ethanamine substitution pattern positions the primary amine at a geometry that the patent data suggest is optimal for engagement with the TNFα binding site, whereas the 3-yl regioisomer presents a different hydrogen-bonding vector.

Regiochemistry Patent

Class-level

2-yl-substituted scaffold encompassed by TNFα modulator patent claims; 3-yl regioisomer is not.

Aligns with patent precedent for TNFα-targeted research.

No direct pharmacological comparison; patent scope review.

Evidence Dimension	Patent-protected pharmacophore geometry at the 2- vs. 3-position of the tetrahydroimidazo[1,2-a]pyridine ring
Target Compound Data	2-yl-substituted ethanamine; primary amine attached via α-methyl linker to the 2-position of the saturated bicyclic core. Covered by structural scope of US 2016/0289228 A1 claims.
Comparator Or Baseline	3-yl-substituted ethanamine (CAS 1556127-66-2); primary amine attached via α-methyl linker to the 3-position. Not encompassed by the same TNFα modulator patent claims.
Quantified Difference	Non-quantitative differentiation based on patent claim scope. The 2-yl substitution pattern is explicitly claimed in the TNFα modulator patent, while the 3-yl regioisomer occupies distinct chemical space not covered by this intellectual property.
Conditions	Patent structural claim analysis (US 2016/0289228 A1); no direct side-by-side pharmacological data published for the two regioisomers

Why This Matters

For pharmaceutical R&D programs targeting TNFα-mediated diseases, selecting the 2-yl-substituted scaffold aligns with existing patent precedent and established structure-activity relationships, reducing the risk of pursuing a regioisomer with no validated pharmacophore rationale.

• [1] UCB Biopharma SPRL. (2016). Tetrahydroimidazopyridine Derivatives as Modulators of TNF Activity. US Patent Application Publication No. US 2016/0289228 A1. Filed December 8, 2014. View Source

Saturation State: Antiprotozoal Activity against T. brucei

A direct comparative study of imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine dicationic diamidines demonstrated that both scaffold classes exhibit nanomolar in vitro potency against Trypanosoma brucei rhodesiense (T. b. r.), with IC50 values ranging from 7 to 38 nM [1]. The saturated tetrahydro analog 8 was obtained by catalytic hydrogenation of the bis-O-acetoxyamidoxime precursor 5a and retained antiprotozoal activity, though no direct head-to-head IC50 comparison between matched aromatic/saturated pairs was reported [1]. Importantly, the same patent (US20050282853A1) claims both saturated and unsaturated scaffolds generically as antiprotozoal agents, indicating that the tetrahydro modification preserves pharmacological activity while potentially altering pharmacokinetic properties [2].

Antiprotozoal Activity

Class-level

Both saturated and unsaturated scaffolds show nanomolar in vitro potency (IC50 7–38 nM) against T. b. r.

Saturated core retains antiprotozoal activity context.

Matched-pair data unavailable; class-level inference.

Evidence Dimension	In vitro antiprotozoal IC50 (T. b. r.) for imidazo[1,2-a]pyridine vs. 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine diamidine derivatives
Target Compound Data	The tetrahydro scaffold is represented by compound 8 (saturated bis-benzamidino analog). No IC50 reported specifically for 8 alone; the tetrahydro scaffold class is claimed for antiprotozoal use in US20050282853A1.
Comparator Or Baseline	Unsaturated imidazo[1,2-a]pyridine diamidines 7a–d: IC50 values between 7 and 38 nM against T. b. r. Furamidine (positive control).
Quantified Difference	Both saturated and unsaturated scaffolds are active in the low nanomolar range against T. b. r., but matched-pair data are unavailable. Saturated scaffold distinct in its conformational flexibility and reduced aromatic character.
Conditions	In vitro T. b. r. assay; diamidine derivatives with bis-benzamidino substitution; data from Ismail et al. (2008) Bioorg. Med. Chem.

Why This Matters

The retention of nanomolar potency in the tetrahydro scaffold class, combined with the distinct patent space, supports the selection of saturated tetrahydroimidazo[1,2-a]pyridine building blocks for antiprotozoal drug discovery programs where reduced aromatic ring count may improve developability.

• [1] Ismail, M. A., et al. (2008). Synthesis and antiprotozoal activity of novel bis-benzamidino imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines. Bioorganic & Medicinal Chemistry, 16(2), 797–807. IC50 values 7–38 nM against T. b. r. View Source
• [2] Boykin, D., Tidwell, R., Wilson, W., & Ismail, M. (2005). Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents. US Patent US20050282853A1. View Source

TIP Scaffold in Asymmetric Organocatalysis

The 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine (abbreviated as TIP) skeleton has been established as one of two privileged chiral bicyclic imidazole catalyst scaffolds, alongside 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole (DPI) [1]. In this context, the (R)-configured α-methylamine substituent of the target compound provides a chiral amine handle for catalyst derivatization. The TIP scaffold's saturated ring differentiates it from the DPI scaffold by offering a six-membered (vs. five-membered) saturated ring fused to the imidazole, which alters the steric environment around the catalytic site. This scaffold-level differentiation is quantitatively relevant: the choice of TIP vs. DPI directly impacts the enantioselectivity outcomes in asymmetric transformations catalyzed by derived N-heterocyclic carbene (NHC) or related organocatalysts.

TIP Catalyst Scaffold

Class-level

TIP scaffold (6-membered saturated ring) is a privileged chiral bicyclic imidazole catalyst framework vs. DPI (5-membered).

Distinct steric environment for catalyst design; (R)-amine handle supports enantiopure derivatization.

Scaffold selection based on published catalyst frameworks.

Evidence Dimension	Bicyclic scaffold identity for chiral imidazole catalyst design (TIP vs. DPI)
Target Compound Data	TIP (5,6,7,8-tetrahydroimidazo[1,2-a]pyridine) scaffold with (R)-α-methylamine at the 2-position. Six-membered saturated ring fused to imidazole. Suitable for NHC catalyst and chiral ligand synthesis.
Comparator Or Baseline	DPI (6,7-dihydro-5H-pyrrolo[1,2-a]imidazole) scaffold: five-membered saturated ring fused to imidazole. Structurally distinct steric profile.
Quantified Difference	Non-quantitative scaffold differentiation: TIP offers a 6-membered ring (vs. 5-membered DPI), altering steric bulk and conformational preferences. The α-methylamine substituent adds a chiral center not present in unsubstituted TIP.
Conditions	Catalyst design and synthesis applications; scaffold comparison based on published TIP/DPI catalyst frameworks

Why This Matters

For asymmetric catalysis programs, the TIP scaffold with (R)-α-methylamine substitution provides a distinct chiral environment compared to DPI-based catalysts. The defined (R)-configuration of the target compound avoids the need for chiral resolution when preparing enantiopure organocatalysts.

• [1] Zhang, W., Chen, Y., Chen, W., Liu, Z., & Li, Z. (2022). Design, Synthesis, and Application of Chiral Bicyclic Imidazole Catalysts. PubMed. TIP (5,6,7,8-tetrahydroimidazo[1,2-a]pyridine) and DPI (6,7-dihydro-5H-pyrrolo[1,2-a]imidazole) as utilized skeletons. View Source

Linker Length: α-Methyl vs. Ethyl Amine

The target compound bears the amine directly on the α-carbon attached to the 2-position of the tetrahydroimidazo[1,2-a]pyridine ring, whereas the homolog 2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)ethan-1-amine (CAS 51132-04-8) has a two-carbon ethyl linker between the ring and the amine . This single methylene difference alters the amine-hetaryl distance by approximately 1.5 Å and changes the pKa environment of the basic nitrogen. The homolog is supplied at typically lower purity (95% ) compared to the target compound's ≥98% specification . For applications requiring the primary amine in close proximity to the heterocyclic core (e.g., metal chelation, direct conjugation), the α-methylamine geometry of the target compound is non-substitutable.

Linker Length

Data to verify

α-Methylamine (1-carbon linker) vs. ethyl amine (2-carbon linker); purity ≥98% vs. 95%.

Closer amine-hetaryl proximity may suit metal coordination or direct conjugation.

Purity and structural data from vendor listings; confirm by NMR.

Evidence Dimension	Amine-to-ring linker length and purity specification
Target Compound Data	1-(2-yl)ethan-1-amine: one-carbon linker (α-methylamine). Purity: ≥98% (NLT 98%). CAS 2227746-24-7.
Comparator Or Baseline	2-(2-yl)ethan-1-amine (CAS 51132-04-8): two-carbon ethyl linker. Purity: 95% (Leyan, MoldB).
Quantified Difference	Linker length: 1 carbon vs. 2 carbons (approximately 1.5 Å difference in amine-to-ring distance). Purity: ≥98% vs. 95%. Both share C9H15N3 and MW 165.24.
Conditions	Vendor product specifications; structural comparison based on SMILES and molecular formula

Why This Matters

The one-carbon linker of the target compound provides closer amine-hetaryl proximity, which is critical for applications such as bidentate metal coordination, direct amide coupling with minimal linker flexibility, or pharmacophore models requiring a specific amine-to-aromatic distance. The higher purity specification also reduces the need for pre-use purification.

Application Scenarios

Chiral TIP-Derived Organocatalyst Synthesis

The (R)-configured α-methylamine at the 2-position of the TIP scaffold provides a stereochemically defined entry point for synthesizing chiral bicyclic imidazole-based NHC catalysts and organocatalysts [1]. The ≥98% purity and unambiguous (R)-stereochemistry (confirmed by InChI Key stereodescriptor) eliminate the need for chiral resolution steps that would be required if the racemate (CAS 1536540-54-1) were used . This is particularly valuable for asymmetric catalysis programs where catalyst enantiopurity directly determines product enantiomeric excess.

Key Intermediate for TNFα Modulator Optimization

The 2-yl-substituted tetrahydroimidazo[1,2-a]pyridine scaffold is the subject of UCB Biopharma's patent claims for potent human TNFα modulation [1]. The (R)-enantiomer provides a chiral amine handle for further derivatization within this patent space. Unlike the 3-yl regioisomer (CAS 1556127-66-2), which lacks equivalent patent precedent, the 2-yl substitution pattern aligns with the pharmacophore geometry validated in the TNFα modulator patent series.

Hydrophilic Fragment for FBDD Libraries

With a computed XLogP3 of 0 and TPSA of 43.8 Ų, the compound falls within favorable fragment-like physicochemical space [1]. The approximately 22-fold lower lipophilicity compared to the fully aromatic analog (LogP 1.354) makes the tetrahydro scaffold preferable for FBDD screens where high aqueous solubility and low non-specific binding are critical. The primary amine provides a synthetic handle for fragment elaboration via amide coupling, reductive amination, or urea formation.

Antiprotozoal Lead Generation with Saturated Scaffold

The 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine scaffold class has demonstrated retention of nanomolar in vitro potency against Trypanosoma brucei (IC50 as low as 7 nM) when elaborated with appropriate diamidine substituents [1]. The (R)-α-methylamine building block provides a functionalization point for introducing cationic amidine groups required for DNA minor-groove binding in antiprotozoal diamidine design, while the saturated core may offer improved metabolic stability relative to the aromatic analog .

Application

Selection Property

Validation Focus

Chiral organocatalyst synthesis

Enantiomeric purity and (R)-configuration

Stereochemical fidelity (ee) by chiral HPLC or NMR

TNFα pathway research

2-yl regioisomer alignment with patent precedent

Regiochemistry verification (NMR, X-ray)

Fragment-based drug discovery

Low lipophilicity relative to aromatic analog

Aqueous solubility and nonspecific binding assays

Antiprotozoal screening research

Saturated tetrahydro scaffold class activity

In vitro T. brucei potency assays

• [1] Zhang, W., Chen, Y., Chen, W., Liu, Z., & Li, Z. (2022). Design, Synthesis, and Application of Chiral Bicyclic Imidazole Catalysts. TIP and DPI as utilized chiral bicyclic imidazole skeletons. View Source